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Compound of Interest

Compound Name: (Rac)-WAY-161503

Cat. No.: B1228924 Get Quote

Technical Support Center: (Rac)-WAY-161503
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

(Rac)-WAY-161503, focusing on its solubility challenges in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is (Rac)-WAY-161503 and what are its primary applications in research?

(Rac)-WAY-161503 is a potent and selective agonist for the 5-HT2C receptor, with a Ki of 4 nM

and an EC50 of 12 nM.[1][2][3] It demonstrates higher affinity for the 5-HT2C receptor

compared to the 5-HT2A and 5-HT2B receptors.[2][3] Due to its activity, it is primarily used in

research investigating anti-obesity and antidepressant effects.[1][2][3]

Q2: What are the basic chemical properties of (Rac)-WAY-161503?

Property Value

Chemical Formula C11H11Cl2N3O[1][4]

Molecular Weight 272.13 g/mol [1]

CAS Number 75704-24-4[1][4]

Appearance Crystalline solid
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Q3: What is the known solubility of (Rac)-WAY-161503 in common laboratory solvents?

(Rac)-WAY-161503 is sparingly soluble in aqueous solutions but shows good solubility in

several organic solvents. The following table summarizes the available solubility data.

Solvent Concentration Reference

DMSO 25 mg/mL [4]

DMF 30 mg/mL [4]

Ethanol 1 mg/mL [4]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [4]

10% DMSO >> 90% (20%

SBE-β-CD in saline)
≥ 2.5 mg/mL [5]

10% DMSO >> 90% corn oil ≥ 2.5 mg/mL [5]

Q4: How should I store (Rac)-WAY-161503 stock solutions?

For optimal stability, it is recommended to store (Rac)-WAY-161503 as a powder at -20°C for

up to 2 years.[1] Stock solutions in DMSO can be stored at -80°C for up to 6 months or at 4°C

for up to 2 weeks.[1] It is advisable to prepare and use aqueous solutions on the same day.[6]

Troubleshooting Guide: Solubility Issues in
Aqueous Solutions
This guide provides a step-by-step approach to address common solubility problems

encountered when preparing aqueous solutions of (Rac)-WAY-161503 for in vitro and in vivo

experiments.

Problem: Precipitate forms when diluting a DMSO stock
solution into aqueous buffer.
This is a common issue due to the poor aqueous solubility of (Rac)-WAY-161503. The high

concentration of the compound in the DMSO stock crashes out when introduced to the

aqueous environment.
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Caption: Troubleshooting workflow for (Rac)-WAY-161503 precipitation.

Experimental Protocols
Protocol 1: Preparation of (Rac)-WAY-161503 Stock
Solution in DMSO

Materials: (Rac)-WAY-161503 powder, Dimethyl sulfoxide (DMSO, anhydrous), sterile

microcentrifuge tubes, vortex mixer.

Procedure:

1. Weigh the desired amount of (Rac)-WAY-161503 powder in a sterile microcentrifuge tube.

2. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

3. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution.[6]

4. Store the stock solution at -80°C for long-term storage or at 4°C for short-term use.

Protocol 2: Preparation of Aqueous Working Solution
using a Co-Solvent System
This protocol is adapted for situations where direct dilution in aqueous buffer leads to

precipitation.

Materials: (Rac)-WAY-161503 DMSO stock solution, Tween 80, sterile water or desired

buffer (e.g., PBS).

Procedure:

1. Prepare a stock solution of 10% Tween 80 in your desired aqueous buffer.

2. In a sterile tube, add 1 part of the (Rac)-WAY-161503 DMSO stock solution.

3. Add 1 part of the 10% Tween 80 stock solution and mix gently.
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4. Add 8 parts of the aqueous buffer to reach the final desired concentration.

5. Vortex the final solution gently before use. The final concentration of DMSO and Tween 80

will be 1% and 1% respectively.

Signaling Pathway
(Rac)-WAY-161503 is an agonist of the 5-HT2C receptor, which is a G-protein coupled receptor

(GPCR). The primary signaling pathway activated by (Rac)-WAY-161503 is the Gq/11 pathway,

leading to the activation of Phospholipase C (PLC).
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Caption: 5-HT2C receptor signaling via the Gq pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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